2-(3-Chloro-4-ethoxyphenyl)-4-[(3-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-(3-chloro-4-ethoxyphenyl)-4-[(3-fluorophenyl)methylsulfanyl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C21H17ClFN3OS/c1-2-27-20-7-6-15(11-17(20)22)18-12-19-21(24-8-9-26(19)25-18)28-13-14-4-3-5-16(23)10-14/h3-12H,2,13H2,1H3
• InChI Key: HGLCLQKAVLFERS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NN3C=CN=C(C3=C2)SCC4=CC(=CC=C4)F)Cl
• Molecular Formula: C21H17ClFN3OS
• Molecular Weight: 413.9 g/mol

Description

2-(3-Chloro-4-ethoxyphenyl)-4-[(3-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine is a chemical compound that has gained significant attention in the field of scientific research. This compound has shown promising results in various studies, particularly in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-(3-Chloro-4-ethoxyphenyl)-4-[(3-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine is not fully understood. However, studies have suggested that the compound may act by inhibiting specific enzymes or proteins involved in the development and progression of various diseases. The compound may also act by inducing apoptosis, which is programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-(3-Chloro-4-ethoxyphenyl)-4-[(3-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine has significant biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and lower blood glucose levels. It has also been shown to have antifungal activity and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(3-Chloro-4-ethoxyphenyl)-4-[(3-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine in lab experiments is its potency and specificity. The compound has shown significant activity against cancer cells and other disease targets. However, one of the limitations of using this compound is its toxicity. The compound has been shown to have toxic effects at high doses, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-(3-Chloro-4-ethoxyphenyl)-4-[(3-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine. One direction is to study the compound's potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and diabetes. Another direction is to investigate the compound's mechanism of action and identify specific targets for its activity. Additionally, further studies are needed to determine the compound's safety and toxicity profile and to develop new methods for synthesizing the compound.

Synthesis Methods

The synthesis of 2-(3-Chloro-4-ethoxyphenyl)-4-[(3-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine involves the reaction of 3-chloro-4-ethoxyaniline with 3-fluorobenzyl mercaptan followed by cyclization with hydrazine hydrate. The reaction is carried out in the presence of a catalyst and under specific conditions to obtain the desired product.

Scientific Research Applications

The compound 2-(3-Chloro-4-ethoxyphenyl)-4-[(3-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine has shown promising results in various scientific research studies. It has been studied for its potential as an anticancer agent, antifungal agent, and anti-inflammatory agent. The compound has also been studied for its potential as a therapeutic agent for various diseases, including Alzheimer's disease, Parkinson's disease, and diabetes.